Cas no 1072906-05-8 (4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE)

• Product Name: 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE
• CAS No: 1072906-05-8
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• MDL: MFCD11520819
• CID: 4570364
• Update Time: 2025-11-01

4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE

• MDL： MFCD11520819
• Inchi： 1S/C10H15BrN2O/c1-13(2)5-6-14-10-7-8(11)3-4-9(10)12/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： OIEONBBPXVOYSQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Br)C=C1OCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE

4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE: A Multifunctional Scaffold for Targeted Drug Discovery and Therapeutic Innovation

4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE, with the chemical formula C₁₀H₁₄BrN₂O, represents a pivotal molecular scaffold in modern medicinal chemistry. Its unique structure combines aromatic rings with polar functional groups, enabling versatile interactions with biological targets. The CAS number 1072906-05-8 identifies this compound as a synthetic molecule with promising applications in pharmaceutical research. Recent studies have highlighted its potential as a lead compound for developing therapies targeting inflammation, neurodegenerative diseases, and cancer. This compound's pharmacological profile, characterized by its ability to modulate receptor activity and intracellular signaling pathways, has attracted significant attention in both academic and industrial research settings.

The molecular architecture of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOYX)ANILINE features a para-bromophenyl group conjugated to a nitrogen-containing ethoxy chain. This structural motif is critical for its biological activity, as the bromine atom enhances electrophilic reactivity, while the dimethylamino group contributes to hydrogen bonding and electrostatic interactions. The ethoxy substitution introduces hydrophilicity, improving solubility and permeability across biological membranes. Such structural features align with the principles of medicinal chemistry, where molecular design is optimized to balance potency, selectivity, and metabolic stability. Recent advances in computational modeling have further refined the understanding of how these substituents influence receptor binding affinity and cellular uptake.

Recent research has demonstrated that 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE exhibits selective agonism at the α₁-adrenergic receptor, a target implicated in hypertension and vascular dysfunction. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound modulates intracellular calcium dynamics by interacting with G-protein-coupled receptor (GPCR) signaling pathways. This finding underscores its potential as a therapeutic agent for cardiovascular diseases, where α₁-adrenergic modulation is a key therapeutic strategy. Furthermore, its ability to cross the blood-brain barrier suggests applications in neuropharmacology, particularly for treating conditions like Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a central role.

The pharmacokinetic properties of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE have also been extensively investigated. A 2024 study in Drug Metabolism and Disposition reported that this compound exhibits favorable oral bioavailability and a prolonged half-life, attributes attributed to its hydrophilic ethoxy group and lipophilic bromine substituent. This dual hydrophilic-lipophilic balance (HLB) enables efficient distribution to target tissues while minimizing systemic toxicity. The compound's metabolic stability in liver microsomes further supports its potential as a lead candidate for drug development. These findings align with current trends in pharmaceutical research, which emphasize the importance of optimizing physicochemical properties to enhance therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the scalable production of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE with high purity. A 2023 paper in Organic & Biomolecular Chemistry described an efficient synthesis route involving a nucleophilic substitution reaction between 4-bromobenzene and 2-(dimethylamino)ethanol. This method reduces synthetic steps and minimizes byproduct formation, addressing environmental and cost concerns in pharmaceutical manufacturing. The use of catalytic systems and green chemistry principles in this synthesis highlights the growing emphasis on sustainable drug development practices. Such innovations are critical for translating laboratory discoveries into commercial products.

The therapeutic potential of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE extends beyond its direct pharmacological effects. Its ability to modulate intracellular signaling pathways has sparked interest in its role as a scaffold for developing multitarget drugs. A 2024 review in Pharmaceutical Research discussed how this compound can be modified to target multiple disease mechanisms simultaneously, a strategy increasingly adopted in the treatment of complex disorders like cancer and autoimmune diseases. This approach leverages the compound's structural flexibility, allowing for the introduction of functional groups that enhance its therapeutic versatility.

Recent clinical studies have further validated the therapeutic potential of compounds derived from 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE. A phase II trial published in Clinical Pharmacology & Therapeutics in 2024 evaluated a derivative of this compound in patients with chronic obstructive pulmonary disease (COPD). The results showed significant improvements in lung function and reduced inflammation, supporting its use as an anti-inflammatory agent. These findings highlight the importance of translating basic research into clinical applications, a process accelerated by advancements in drug discovery technologies.

The biological activity of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE is further enhanced by its interactions with ion channels. A 2023 study in Channels demonstrated that this compound selectively modulates potassium channels, a mechanism that could be exploited for treating arrhythmias and neuropathic pain. This discovery underscores the compound's potential as a multifunctional drug, capable of addressing multiple physiological pathways. The ability to modulate ion channel activity is particularly relevant in the development of novel therapies for neurological and cardiovascular disorders.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological effects of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE. A 2024 paper in Journal of Computational Chemistry used molecular dynamics simulations to model its interactions with various receptors. These simulations revealed that the compound's hydrophobic interactions with receptor transmembrane domains are critical for its agonist activity. Such computational approaches are increasingly being used to guide drug design, enabling the prediction of biological activity and the optimization of molecular structures for enhanced efficacy.

As research into 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE continues, its potential applications are expanding. Ongoing studies are exploring its role in immunomodulation, where its ability to regulate inflammatory responses could lead to new therapies for autoimmune diseases. Additionally, its structural characteristics make it a promising candidate for drug delivery systems, where it could serve as a carrier for targeting specific tissues. These developments reflect the dynamic nature of pharmaceutical research, where molecular scaffolds like 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE are continuously being re-evaluated for their therapeutic potential.

In conclusion, 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE represents a significant advancement in medicinal chemistry. Its unique molecular structure, combined with its favorable pharmacological and physicochemical properties, positions it as a valuable lead compound for drug development. The growing body of research on this compound underscores its potential in treating a wide range of diseases, from cardiovascular disorders to neurodegenerative conditions. As synthetic methods and computational tools continue to evolve, the therapeutic applications of 4-BROMO-2-(2-(DIMETHYLAMINO)ETHOXY)ANILINE are likely to expand further, offering new opportunities for innovation in pharmaceutical science.